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Compound of Interest

Compound Name:
Dimethyl (2-

Oxononyl)phosphonate-d15

Cat. No.: B565110 Get Quote

Essential Safety and Handling Guide for
Dimethyl (2-Oxononyl)phosphonate-d15
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling

Dimethyl (2-Oxononyl)phosphonate-d15. It includes detailed operational protocols, personal

protective equipment (PPE) requirements, and disposal plans to ensure the safe and effective

use of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Dimethyl (2-Oxononyl)phosphonate-d15 is not

readily available, the handling of this compound should be guided by the safety protocols for

organophosphorus compounds and deuterated substances. Organophosphorus compounds

can be hazardous, and appropriate precautions are necessary. Deuterated compounds are

generally considered non-radioactive and safe for laboratory use[1].

Assumed Hazards (Based on Analogous Compounds):

Harmful if swallowed or inhaled.
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Causes skin and serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE) Requirements:

Proper PPE is the primary defense against chemical exposure. The following table summarizes

the required PPE for handling Dimethyl (2-Oxononyl)phosphonate-d15.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Gloves should be unlined and

of a thickness of at least 12 to

22 mils[2]. Double gloving is

recommended[3].

To prevent dermal absorption,

which is a significant route of

exposure for

organophosphorus

compounds[2]. Wearing gloves

is a key factor in reducing

occupational exposure[4].

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards[5].

To protect eyes from splashes

and aerosols that can cause

serious irritation[6][7].

Skin and Body

Laboratory coat. For larger

quantities or risk of splashing,

chemical-resistant coveralls or

an apron should be worn[8].

To protect skin from accidental

contact. Contaminated clothing

should be removed

immediately and washed

before reuse[6][7].

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If aerosols or vapors are

likely to be generated, a

NIOSH/MSHA approved

respirator should be used[5][7].

To prevent inhalation, which

can be a route of exposure for

harmful compounds[6].

Wearing a mask when

spraying pesticides has been

shown to reduce exposure to

organophosphates[4].
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Experimental Workflow: Safe Handling Protocol
This section provides a step-by-step protocol for the safe handling of Dimethyl (2-
Oxononyl)phosphonate-d15, from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Work Area Preparation:
Ensure fume hood is operational.
Gather all necessary materials.

Don Appropriate PPE:
Lab coat, gloves (double), safety goggles.

Weighing:
Weigh the compound in the fume hood.

Use a tared, sealed container.

Dissolving:
Add solvent slowly in the fume hood.

Keep container closed when not in use.

Decontamination:
Wipe down work surfaces with an appropriate solvent.

Clean all glassware.

Doff PPE:
Remove gloves, then goggles, then lab coat.

Wash hands thoroughly.

Waste Segregation:
Collect all liquid and solid waste in designated, labeled containers.

Final Disposal:
Dispose of waste according to institutional and local regulations for organophosphorus compounds.

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Dimethyl (2-Oxononyl)phosphonate-d15.
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Storage and Disposal Plans
Proper storage and disposal are critical for maintaining chemical integrity and ensuring

laboratory safety.

Storage:

Temperature: Store in a cool, dry, and well-ventilated place[6]. For long-term storage,

refrigeration at -20°C is often recommended for deuterated compounds[9].

Container: Keep the container tightly closed[6][7]. Use amber vials or store in the dark to

prevent photodegradation[9].

Atmosphere: To prevent oxidation and contamination, consider handling and storing under

an inert atmosphere, such as dry nitrogen or argon[9].

Incompatibilities: Keep away from strong oxidizing agents[6][7].

Disposal:

All waste containing Dimethyl (2-Oxononyl)phosphonate-d15 must be treated as hazardous

waste.

Waste Collection:

Do not dispose of in the trash or down the sink[10].

Collect all liquid waste in a designated, labeled hazardous waste container[10].

Collect all solid waste, including contaminated consumables (e.g., pipette tips, gloves), in

a separate, clearly labeled solid hazardous waste container[10].

Disposal Procedure:

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste[11].
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Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures for organophosphorus compounds.

Hazard Mitigation and Emergency Procedures
This diagram outlines the potential hazards and the corresponding protective and emergency

measures.
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Potential Hazards

Protective Measures

Emergency Response

Inhalation

Use Fume Hood

Move to Fresh Air

Ingestion

No Eating/Drinking

Call Poison Center

Skin Contact

Gloves & Lab Coat

Wash Skin Thoroughly

Eye Contact

Goggles/Face Shield

Rinse Eyes for 15 min
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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